Cas no 1344145-48-7 (1-(3-fluoropyridin-2-yl)cyclobutylmethanamine)

• Product Name: 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine
• CAS No: 1344145-48-7
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6260428
• PubChem ID: 67453361
• Update Time: 2025-11-06

1-(3-fluoropyridin-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine
• [1-(3-fluoropyridin-2-yl)cyclobutyl]methanamine
• EN300-1869475
• YAVOMXHKTLHWOE-UHFFFAOYSA-N
• CS-0371028
• (1-(3-fluoropyridin-2-yl)cyclobutyl)methanamine
• SCHEMBL2563844
• 1344145-48-7

• Inchi： 1S/C10H13FN2/c11-8-3-1-6-13-9(8)10(7-12)4-2-5-10/h1,3,6H,2,4-5,7,12H2
• InChI Key： YAVOMXHKTLHWOE-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine

Introduction to 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine (CAS No. 1344145-48-7) in Modern Chemical Research

The compound 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine, identified by the CAS number 1344145-48-7, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its molecular structure, featuring a cyclobutyl moiety linked to a fluorinated pyridine ring, has garnered significant attention in the scientific community due to its potential applications in drug discovery and material science. This introduction explores the compound's chemical properties, synthetic pathways, and its emerging role in contemporary research, emphasizing recent advancements and interdisciplinary collaborations.

The structural framework of 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine combines the rigid stability of the cyclobutyl ring with the electronic and steric influences of the fluorinated pyridine substituent. The presence of a fluorine atom at the 3-position of the pyridine ring introduces unique electronic properties, including enhanced lipophilicity and metabolic stability, which are highly valued in medicinal chemistry. These characteristics make the compound a promising candidate for developing small-molecule inhibitors targeting various biological pathways.

In recent years, researchers have been exploring the pharmacological potential of fluorinated pyridine derivatives due to their ability to modulate enzyme activity and receptor binding. The cyclobutyl group further contributes to the compound's molecular complexity, offering opportunities for tuning both its physical properties and biological interactions. Studies have demonstrated that such structural motifs can improve drug-like qualities, such as solubility and bioavailability, which are critical factors in pharmaceutical development.

The synthesis of 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine involves multi-step organic transformations, typically starting from commercially available precursors like 3-fluoropyridine and cyclobutanone derivatives. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. The optimization of these synthetic routes is essential for achieving high yields and purity, ensuring that subsequent biological evaluations are conducted with reliable material.

One of the most compelling aspects of 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to design novel compounds targeting diseases ranging from oncology to neurodegenerative disorders. The fluorine atom's ability to engage in hydrogen bonding and π-stacking interactions with biological targets enhances binding affinity, making it an attractive feature for drug design. Additionally, computational modeling studies have suggested that this compound may exhibit favorable pharmacokinetic profiles when incorporated into therapeutic agents.

Recent publications highlight the compound's role in developing kinase inhibitors, where its dual interaction with aromatic residues and hydrogen bonding capabilities provide a robust binding mode. The cyclobutyl group's rigidity helps stabilize transition states during enzyme catalysis, while the fluorinated pyridine moiety fine-tunes electronic effects for optimal receptor engagement. Such insights have guided the design of next-generation inhibitors with improved efficacy and selectivity.

Material science applications of 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine are also emerging as an area of interest. Its unique structural features make it a candidate for developing advanced polymers or liquid crystals with tailored electronic properties. For instance, incorporating this compound into organic semiconductors could enhance charge transport capabilities due to its conjugated system and halogen substitution effects. Such interdisciplinary approaches underscore the broad utility of this chemical entity beyond traditional pharmaceuticals.

The future direction of research on 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine is likely to be shaped by advancements in synthetic methodologies and high-throughput screening technologies. Innovations in flow chemistry could streamline its production, enabling rapid exploration of analogues for drug discovery programs. Furthermore, machine learning models are being trained to predict biological activity based on structural features like those present in this compound, accelerating the identification of lead candidates for further optimization.

In conclusion, 1-(3-fluoropyridin-2-yl)cyclobutylmethanamine (CAS No. 1344145-48-7) exemplifies how structural innovation can drive progress across multiple scientific disciplines. Its synthesis challenges continue to spur advancements in organic chemistry techniques, while its biological potential fuels exploration in drug development. As research continues to uncover new applications for this compound, it will undoubtedly remain a cornerstone in both academic investigations and industrial collaborations aiming to address complex scientific challenges.